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Compound of Interest

Compound Name: Niobium fluoride

CAS No.: 12778-06-2

Cat. No.: B12642470

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for niobium pentafluoride

(NbF₅). Adherence to these guidelines is critical to ensure the safety of laboratory personnel

and the integrity of experimental results.

Hazard Identification and Physicochemical
Properties
Niobium pentafluoride is a highly corrosive and moisture-sensitive solid.[1][2] It reacts with

water, including atmospheric moisture, to produce hydrofluoric acid (HF), a highly toxic and

corrosive substance.[3]

Signal Word: Danger[2]

Hazard Statements:

Causes severe skin burns and eye damage.[2][4]
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Harmful if swallowed, in contact with skin, or if inhaled.[2][4]

Causes serious eye damage.[2][4]

Precautionary Statements:

Do not breathe dust or mist.[2]

Wash skin thoroughly after handling.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Use only outdoors or in a well-ventilated area.[1][2]

Store locked up.[1][2]

Physicochemical Data Summary Table

Property Value

Molecular Formula NbF₅[1]

Molecular Weight 187.9 g/mol [1]

Appearance
White to pale yellow powder or colorless

monoclinic crystals.[3]

Melting Point 72 °C[3]

Boiling Point 220 °C[3]

Solubility
Reacts with water and alcohol. Slightly soluble

in chloroform and carbon disulfide.[3]

Sensitivity Moisture sensitive.[1][2]

Exposure Limits for Fluorides
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Parameter Value

OSHA PEL (Permissible Exposure Limit) 2.5 mg/m³ (as F)[4]

ACGIH TLV (Threshold Limit Value) 2.5 mg/m³ (as F)[4]

ACGIH BEI (Biological Exposure Indices)
2 mg/L in urine (prior to shift); 3 mg/L in urine

(end of shift)[4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling niobium pentafluoride to prevent

exposure.

Eye and Face Protection: Chemical safety goggles and a full-face shield are mandatory.[5]

Skin Protection:

Gloves: Chemical-resistant gloves such as nitrile rubber (minimum 0.11 mm thickness) are

required.[2] Always check the breakthrough time and permeability of the gloves with the

manufacturer's specifications.[6]

Clothing: A lab coat and chemical-resistant apron are necessary.[5] For larger quantities or

increased risk of exposure, a chemical-resistant suit may be required.

Respiratory Protection: A NIOSH/MSHA-approved respirator with a particulate filter is

required if there is a risk of inhaling dust.[1] All work should be conducted in a certified

chemical fume hood.[2]

PPE Selection Workflow
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Niobium Pentafluoride
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Wear NIOSH-approved
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particulate filter

No
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goggles and a face shield
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Wear chemical-resistant
gloves (e.g., Nitrile)

Wear a lab coat and
chemical-resistant apron

Proceed with work
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Figure 1: PPE Selection Workflow
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Handling and Storage Protocols
Handling:

Work Area: All manipulations of niobium pentafluoride must be performed in a well-ventilated

area, preferably within a certified chemical fume hood or a glovebox with an inert

atmosphere.[1][2]

Inert Atmosphere: Due to its high reactivity with moisture, handle under a dry, inert gas such

as argon or nitrogen.[2]

Avoidance of Incompatibles: Keep away from water, strong acids, strong bases, and strong

oxidizing agents.[1][2]

Dispensing: Use clean, dry spatulas and glassware. Avoid creating dust.[2]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke in the work area.[2]

Storage:

Container: Store in a tightly sealed, chemically compatible container.[2] Do not store in glass

containers.[2]

Environment: Keep in a cool, dry, and well-ventilated place designated as a corrosives area.

[1]

Segregation: Store away from incompatible materials.[2]

Security: Store in a locked cabinet or area accessible only to authorized personnel.[1][2]

Experimental Protocol: General Procedure for Use
as a Catalyst
This protocol outlines a general procedure for using niobium pentafluoride as a catalyst in a

moisture-sensitive reaction.

Materials:
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Niobium Pentafluoride (NbF₅)

Anhydrous solvent

Reactants (dried and purified)

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Syringes and needles for liquid transfer

Procedure:

Preparation of Reaction Vessel:

Thoroughly dry all glassware in an oven at >120°C for at least 4 hours.

Assemble the reaction vessel (e.g., Schlenk flask with a condenser and stir bar) while still

hot and allow it to cool under a stream of inert gas.

Addition of Catalyst:

In the fume hood and under a positive pressure of inert gas, quickly weigh the required

amount of niobium pentafluoride.

Transfer the catalyst to the reaction vessel against a counter-flow of inert gas.

Addition of Solvent and Reactants:

Add the anhydrous solvent to the reaction vessel via a cannula or syringe.

Begin stirring to dissolve or suspend the catalyst.

Add the reactants sequentially via syringe or as a solution in the anhydrous solvent.

Reaction:
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Maintain the inert atmosphere and stir the reaction mixture at the desired temperature for

the specified time.

Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC,

NMR).

Quenching and Work-up:

Cool the reaction mixture to the appropriate temperature.

Slowly and carefully quench the reaction by adding a suitable reagent (e.g., a saturated

aqueous solution of sodium bicarbonate), being mindful of potential gas evolution and

exotherm.

Proceed with the standard extraction and purification protocol for the desired product.

Waste Disposal:

Dispose of all waste, including empty containers and contaminated materials, as

hazardous waste in accordance with local, state, and federal regulations.[2][5] In-lab

neutralization is not recommended.[5]

Spill and Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but do not direct airflow towards individuals.[2]

Isolate: Isolate the spill area to prevent the spread of the material.[2]

PPE: Don the appropriate PPE, including respiratory protection, before entering the spill

area.[2]

Cleanup:

Do not use water.[2]
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Carefully sweep up the spilled solid, avoiding dust generation.[1]

Use a HEPA-filtered vacuum for larger spills.[2]

Place the collected material into a clearly labeled, dry, and sealed container for hazardous

waste disposal.[2][5]

Decontamination: Decontaminate the spill area with a suitable absorbent material, and then

clean with soap and water if appropriate for the surface.

Spill Response Workflow
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Niobium Pentafluoride Spill Occurs

Evacuate non-essential personnel

Ventilate the area

Don appropriate PPE
(Full face shield, gloves,

respirator, lab coat)
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Report the incident
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Figure 2: Spill Response Workflow
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area with

soap and plenty of water for at least 15 minutes.[1][7] Seek immediate medical attention.[1]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2] If breathing is difficult or has stopped, provide artificial respiration.[1][8] Seek

immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[1] If the person is

conscious, give them plenty of water to drink.[1] Seek immediate medical attention.[1]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment. Always consult the most recent Safety Data Sheet (SDS) for niobium

pentafluoride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Niobium
Pentafluoride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12642470/docs#application-notes-and-protocols-for-
niobium-pentafluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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